Cas no 20231-57-6 (3Beta-Hydroxychol-5-enoic Acid Methyl Ester)

• Product Name: 3Beta-Hydroxychol-5-enoic Acid Methyl Ester
• CAS No: 20231-57-6
• MF: C₂₅H₄₀O₃
• MW: 388.58330821991
• MDL: MFCD00056430
• CID: 266492
• PubChem ID: 11153463
• Update Time: 2025-10-29

3Beta-Hydroxychol-5-enoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Chol-5-en-24-oic acid,3-hydroxy-, methyl ester, (3b)-
• 3β-Hydroxychol-5-enoic Acid Methyl Ester
• (R)-Methyl 4-((3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoa
• 3.β.-Hydroxy-5-cholenic acid, methyl ester
• 3beta-methyl-3-hydroxychol-5-en-24-oic acid
• Cholenic acid methyl ester
• methyl 3-hydroxy-5-cholen-24-oate
• methyl 5-cholenoate
• L-601920-0
• Methyl delta5-3beta-hydroxycholanoate
• IMNIZYXAQQBADI-OZECAXSSSA-N
• AKOS015955531
• E87621
• 3beta-hydroxy-5-cholen-24-oic acid-methyl ester
• BDBM20191
• Methyl-3-hydroxycholenate
• CHEMBL172521
• SCHEMBL967554
• A-hydroxycholenate
• (R)-methyl 4-((3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• methyl (4R)-4-[(3S, 8S, 9S, 10R, 13R, 14S, 17R)-3-hydroxy-10, 13-dimethyl-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• 3
• methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Methyl 3beta-hydroxychol-5-enoate
• 6ZLS7I6QFI
• Methyl-3
• METHYL 3.BETA.-HYDROXYCHOL-5-ENOATE
• 3b-hydroxychol-5-en-24-oic acid methyl ester
• 20231-57-6
• Chol-5-en-24-oic acid, 3-hydroxy-, methyl ester, (3.beta.)-
• NSC-84140
• UNII-6ZLS7I6QFI
• METHYL .DELTA.5-3.BETA.-HYDROXYCHOLANOATE
• CS-0018061
• HY-100084
• A-Hydroxychol-5-enoic Acid Methyl Ester
• 3beta-hydroxy-5-cholenic acid methyl ester
• CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
• methyl (4R)-4-[(1S,2R,5S,10S,11S,14R,15R)-5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-14-yl]pentanoate
• Methyl 3beta-hydroxy-5-cholen-24-oate
• DA-54722
• L 601920-0
• Methyl 3
• A-hydroxychol-5-en-24-oate
• 3Beta-Hydroxychol-5-enoic Acid Methyl Ester

• MDL： MFCD00056430
• Inchi： 1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h6,16,18-22,26H,5,7-15H2,1-4H3/t16-,18+,19+,20-,21+,22+,24+,25-/m1/s1
• InChI Key： IMNIZYXAQQBADI-OZECAXSSSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]21

Computed Properties

• Exact Mass: 388.29800
• Monoisotopic Mass: 388.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 5.51560

3Beta-Hydroxychol-5-enoic Acid Methyl Ester Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 3Beta-Hydroxychol-5-enoic Acid Methyl Ester

3Beta-Hydroxychol-5-enoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 20231-57-6, commonly referred to as 3Beta-Hydroxychol-5-enoic Acid Methyl Ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a derivative of cholesteryl esters, which are naturally occurring lipids that play crucial roles in cellular membranes and signaling pathways. The methyl ester form of this compound adds unique properties, making it a valuable compound for both research and industrial applications.

3Beta-Hydroxychol-5-enoic Acid Methyl Ester is characterized by its distinctive chemical structure, which includes a hydroxyl group at the 3-beta position and a double bond at the 5-en position of the cholesteryl backbone. This structure contributes to its amphipathic nature, allowing it to interact with both hydrophilic and hydrophobic environments. The methyl ester group further enhances its solubility in organic solvents, making it easier to handle in laboratory settings and industrial processes.

Recent studies have highlighted the potential of 3Beta-Hydroxychol-5-enoic Acid Methyl Ester in various therapeutic applications. For instance, researchers have explored its role in modulating cholesterol metabolism, which is a critical area in the development of treatments for cardiovascular diseases. The compound has been shown to influence the activity of key enzymes involved in lipid biosynthesis, offering a promising avenue for the design of novel lipid-regulating drugs.

In addition to its pharmacological applications, 3Beta-Hydroxychol-5-enoic Acid Methyl Ester has also found utility in the cosmetics industry. Its ability to penetrate cellular membranes makes it a valuable ingredient in skincare products aimed at improving skin health and reducing signs of aging. Recent advancements in nanotechnology have enabled the formulation of delivery systems that enhance the bioavailability of this compound, further expanding its potential uses.

The synthesis of 3Beta-Hydroxychol-5-enoic Acid Methyl Ester involves a series of intricate chemical reactions, including oxidation, reduction, and esterification steps. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. These innovations are expected to facilitate large-scale production of the compound for both research and commercial purposes.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have greatly improved the characterization and quantification of 3Beta-Hydroxychol-5-enoic Acid Methyl Ester. These methods allow for precise determination of the compound's purity and stability under various conditions, ensuring its reliability as a research tool and commercial product.

In conclusion, 3Beta-Hydroxychol-5-enoic Acid Methyl Ester (CAS No. 20231-57-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application technologies, position it as a key molecule for future innovations in medicine, cosmetics, and beyond.